Cas no 955681-92-2 (2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-4-methanesulfonyl-1,3-benzothiazole)

• Product Name: 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-4-methanesulfonyl-1,3-benzothiazole
• CAS No: 955681-92-2
• MF: C₁₈H₁₈FN₃O₄S₃
• MW: 455.546623706818
• CID: 6607437
• PubChem ID: 16937789
• Update Time: 2025-10-28

2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-4-methanesulfonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-4-methanesulfonyl-1,3-benzothiazole
• 955681-92-2
• 2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-4-methanesulfonyl-1,3-benzothiazole
• 2-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-4-(methylsulfonyl)benzo[d]thiazole
• AKOS024646790
• 2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-4-methylsulfonyl-1,3-benzothiazole
• F2408-0934

• Inchi： 1S/C18H18FN3O4S3/c1-28(23,24)16-4-2-3-15-17(16)20-18(27-15)21-9-11-22(12-10-21)29(25,26)14-7-5-13(19)6-8-14/h2-8H,9-12H2,1H3
• InChI Key： OJCDEPRIUHDHEJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(C2=NC3C(=CC=CC=3S2)S(C)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.04434775g/mol
• Monoisotopic Mass: 455.04434775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 133Ų

Additional information on 2-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-4-methanesulfonyl-1,3-benzothiazole

Chemical Compound CAS No. 955681-92-2: 2-(4-(4-fluorobenzenesulfonyl)piperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole

The chemical compound with CAS No. 955681-92-2, known as 2-(4-(4-fluorobenzenesulfonyl)piperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a piperazine ring, and two sulfonyl groups (4-fluorobenzenesulfonyl and methanesulfonyl) attached at specific positions. The combination of these functional groups imparts unique chemical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material synthesis. The benzothiazole moiety is known for its ability to act as a scaffold for various bioactive molecules, including antioxidants, anti-inflammatory agents, and even anticancer drugs. In this compound, the presence of the piperazine ring further enhances its versatility. Piperazine is a six-membered ring containing two nitrogen atoms, which is commonly found in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets.

The sulfonyl groups attached to the molecule play a crucial role in modulating its physical and chemical properties. The 4-fluorobenzenesulfonyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the methanesulfonyl group contributes to the overall polarity and solubility of the compound. These features make the compound suitable for applications in areas such as catalysis, polymer chemistry, and even as intermediates in the synthesis of more complex molecules.

One of the most recent advancements involving this compound is its application in the development of advanced materials with tailored properties. Researchers have explored its potential as a building block for constructing two-dimensional materials and nanomaterials. The unique electronic structure of the molecule allows it to participate in π–π interactions and other non-covalent bonding mechanisms, which are essential for forming stable supramolecular assemblies.

In addition to its material science applications, this compound has shown promise in biological systems. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it could serve as a lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzothiazole core through condensation reactions, followed by functionalization with sulfonyl groups and piperazine rings. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, CAS No. 955681-92-2 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future innovations in chemistry and related fields.